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Compound of Interest

Compound Name: Dibenzo-24-crown-8

Cat. No.: B080794

Health and Safety Dossier: Dibenzo-24-crown-8

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety information
currently available for Dibenzo-24-crown-8. The information herein is compiled from safety
data sheets, chemical databases, and general laboratory safety guidelines to ensure a high
standard of safety for professionals handling this compound.

Chemical and Physical Properties

Dibenzo-24-crown-8 is a macrocyclic polyether. A summary of its key chemical and physical
properties is presented in Table 1.
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Property Value Source
CAS Number 14174-09-5 [11[2][3]
Molecular Formula C24H320s [1][3]
Molecular Weight 448.51 g/mol [2]
White to light yellow
Appearance
powder/crystal
Melting Point 103-105 °C [2][4]
Room temperature,
Storage Temperature recommended <15°C in a cool,
dark place
Solubility Soluble in hot methanol

Hazard Identification and Classification

Dibenzo-24-crown-8 is classified as a hazardous substance according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards
are related to irritation of the skin, eyes, and respiratory tract.

GHS Classification

The GHS classification for Dibenzo-24-crown-8 is summarized in Table 2.

Hazard Class Category
Skin irritation 2
Eye irritation 2A

Specific target organ toxicity — single exposure

(respiratory tract irritation)

Source:[1]
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Hazard and Precautionary Statements

The hazard (H) and precautionary (P) statements associated with Dibenzo-24-crown-8 are
crucial for safe handling and are outlined in Table 3.
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Type Code Statement

Hazard H315 Causes skin irritation
H319 Causes serious eye irritation

H335 May cause respiratory irritation

Avoid breathing
Precautionary P261 dust/fume/gas/mist/vapours/sp

ray

Wash skin thoroughly after

P264 _

handling

Use only outdoors or in a well-
P271 _

ventilated area

Wear protective gloves/eye
P280 p I _ Y

protection/face protection

IF ON SKIN: Wash with plenty
P302+P352

of water

IF INHALED: Remove person
P304+P340 to fresh air and keep

comfortable for breathing

IF IN EYES: Rinse cautiously

with water for several minutes.
P305+P351+P338 Remove contact lenses, if

present and easy to do.

Continue rinsing

Call a POISON
pP312 CENTER/doctor if you feel

unwell

If skin irritation occurs: Get
P332+P313 ) ) )
medical advice/attention

If eye irritation persists: Get
P337+P313 _ _ _
medical advice/attention
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Take off contaminated clothing

P362+P364 )
and wash it before reuse
Store in a well-ventilated

P403+P233 place. Keep container tightly
closed

P405 Store locked up
Dispose of contents/container
in accordance with

P501

local/regional/national/internati

onal regulations

Source:[1][5][6]

Toxicological Information

Specific quantitative toxicological data, such as LD50 (median lethal dose) or LC50 (median
lethal concentration) values for Dibenzo-24-crown-8, are not readily available in the public
domain. However, the toxicity of crown ethers as a class of compounds has been studied.
Some crown ethers have been shown to exhibit moderate toxicity.[7] For instance, 18-crown-6
can be absorbed through the skin and may have harmful effects on the central nervous system.
[8] The toxic action of some crown ethers has been linked to disturbances in DNA, RNA, and
protein biosynthesis.[7] Given the classification of Dibenzo-24-crown-8 as an irritant, it is
prudent to handle it with care to avoid adverse health effects.

Experimental Protocols for Safe Handling

Due to the absence of specific safety assessment protocols for Dibenzo-24-crown-8, a
general protocol for handling potentially hazardous chemical powders in a laboratory setting is
provided below. This protocol is based on the precautionary statements and standard
laboratory safety practices.

Objective: To safely handle Dibenzo-24-crown-8, minimizing exposure to personnel and the
environment.

Materials:
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e Dibenzo-24-crown-8 solid
e Appropriate solvent

o Personal Protective Equipment (PPE): safety goggles, face shield, nitrile gloves (or other
chemically resistant gloves), lab coat, closed-toe shoes

e Chemical fume hood
o Spatula, weighing paper, and glassware
o Sealed waste container
Procedure:
e Preparation:
o Before handling, ensure the chemical fume hood is functioning correctly.
o Don all required PPE.
o Prepare the work area within the fume hood by laying down absorbent bench paper.

o Have a designated and clearly labeled waste container ready for disposal of contaminated
materials.

e Handling and Weighing:

[¢]

Perform all manipulations of Dibenzo-24-crown-8 powder inside the chemical fume hood
to prevent inhalation of dust.

[e]

Carefully open the container. Avoid creating dust.

[e]

Use a clean spatula to transfer the desired amount of the compound onto weighing paper.

o

Transfer the weighed solid to the appropriate glassware for the experiment.

» Dissolution (if applicable):
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o If preparing a solution, add the solvent slowly to the solid to avoid splashing.
o Stir the mixture gently until the solid is fully dissolved.
e Post-Handling:
o Securely close the primary container of Dibenzo-24-crown-8.
o Decontaminate the spatula and any other reusable equipment with an appropriate solvent.

o Dispose of all contaminated disposable materials (e.g., weighing paper, gloves, bench
paper) in the designated sealed waste container.

e Emergency Procedures:

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing and wash it before reuse. Seek medical attention if irritation
persists.[5]

o Eye Contact: Immediately rinse eyes cautiously with water for several minutes. Remove
contact lenses if present and easy to do. Continue rinsing. Seek immediate medical
attention.[5]

o Inhalation: Move the person to fresh air and keep them comfortable for breathing. Seek
medical attention if you feel unwell.[5]

o Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Visualized Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of Dibenzo-24-
crown-8 in a laboratory setting.
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Caption: Workflow for the safe handling of Dibenzo-24-crown-8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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